Cas no 2171660-18-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid
• CAS No: 2171660-18-5
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5825336
• PubChem ID: 165541189
• Update Time: 2025-10-24

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid
• 2171660-18-5
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]pent-4-ynoic acid
• EN300-1501170

• Inchi： 1S/C25H26N2O6/c1-4-9-21(22(28)29)26-23(30)25(2,15-32-3)27-24(31)33-14-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h1,5-8,10-13,20-21H,9,14-15H2,2-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： WQEQFPJSPLVQNP-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(=O)O)CC#C)=O)(C)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic Acid (CAS No. 2171660-18-5)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid (CAS No. 2171660-18-5) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, combines a fluorene moiety with functional groups that make it a promising candidate for various biochemical applications. The presence of a penta-4-ynoic acid backbone and an N-fluorenylmethoxycarbonyl (Fmoc) protected amine group suggests its utility in peptide synthesis, drug development, and as an intermediate in complex organic transformations.

The fluorene component is particularly noteworthy due to its stability and fluorescence properties, which are widely exploited in material science and biotechnology. In recent years, researchers have been exploring the potential of fluorene-based compounds as scaffolds for developing novel therapeutics. The Fmoc protecting group is a cornerstone in solid-phase peptide synthesis (SPPS), providing a reliable method for constructing complex peptides without premature deprotection or side reactions. This dual functionality makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid a valuable tool for synthetic chemists.

The penta-4-ynoic acid moiety introduces a unique reactivity that can be leveraged in cross-coupling reactions, such as Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds in organic synthesis. This feature is particularly relevant in the context of modern drug discovery, where modular building blocks are essential for generating libraries of compounds with diverse biological activities. The methoxymethyl (MOM) protecting group on the amine further enhances the compound's versatility by allowing selective deprotection under mild conditions, facilitating its integration into multi-step synthetic routes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities and metabolic stability. These tools have been instrumental in rationalizing the design of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ynoic acid and similar derivatives. For instance, molecular dynamics simulations have revealed that the fluorene ring can adopt multiple conformations depending on the surrounding environment, which may influence its interactions with biological targets. Such insights are critical for optimizing lead compounds before they enter preclinical testing.

In the realm of drug development, the incorporation of fluorine into pharmaceuticals is well-documented for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group but also introduces a fluorinated aromatic ring that can enhance binding interactions with enzymes or receptors. This has led to several successful drugs where fluorine atoms play a key role in their efficacy and safety profiles.

The penta-4-ynoic acid core has also been explored as a linker or connector in peptidomimetics and macrocyclic compounds. Its triple bond provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For example, it can be used to create constrained peptides that mimic natural bioactive molecules or to develop novel catalysts with unique reactivity patterns.

One of the most exciting frontiers in medicinal chemistry is the use of fluorescent probes for imaging and diagnostics. The inherent fluorescence of fluorene derivatives makes them ideal candidates for developing bioimaging agents that can track biological processes in real-time. Researchers have demonstrated that modifications to the fluorene core can fine-tune emission wavelengths, making it possible to design probes that are compatible with different imaging modalities.

The utility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopent-4-ylnoic acid extends beyond academic research; it has practical implications in industrial applications as well. For instance, pharmaceutical companies rely on high-quality building blocks like this one to streamline their drug discovery pipelines. By using well-characterized intermediates, they can reduce experimental variability and accelerate the development of new therapies.

The synthesis of such complex molecules often involves multi-step processes that require careful optimization to ensure high yields and purity. Advances in flow chemistry have made it possible to perform these reactions under controlled conditions, reducing solvent waste and improving scalability. This aligns with broader trends toward green chemistry practices, which emphasize sustainability and environmental responsibility.

The role of computational methods cannot be overstated when designing novel compounds like this one. Machine learning algorithms have been trained on vast datasets of chemical structures and their properties, enabling researchers to predict potential biological activities with remarkable accuracy. These predictions guide experimental design by highlighting promising candidates for further investigation.

In conclusion,2 - - ({( 9 H - fluorene - 9 - yl ) methoxycarbonyl } amino ) - 2 - ( methoxymethyl ) propanamidopent - 4 - ylnoic acid ( CAS no . 2171660 - 18 - 5 ) represents a fascinating intersection of organic chemistry and biochemistry. Its unique structural features make it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs . As research continues , we can expect further innovations leveraging this compound's potential across multiple disciplines .